Cas no 885950-46-9 (Methyl 6-Hydroxy-5-iodonicotinate)
Methyl 6-Hydroxy-5-iodonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1,6-dihydro-5-iodo-6-oxopyridine-3-carboxylate
- METHYL 1,6-DIHYDRO-5-IODO-6-OXONICOTINATE
- Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate
- methyl 5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate
- Methyl 1,6-dihydro-5-iodo-6-oxo-3-pyridinecarboxylate (ACI)
- 6-Hydroxy-5-iodonicotinic acid methyl ester
- DA-32299
- AKOS005069360
- LHGAGXUKDZFFSF-UHFFFAOYSA-N
- G80272
- 10Z-0704
- SCHEMBL544803
- DTXSID00594696
- METHYL 6-HYDROXY-5-IODONICOTINATE
- METHYL 6-HYDROXY-5-IODOPYRIDINE-3-CARBOXYLATE
- MFCD08276965
- EN300-7359036
- Z1269115281
- 5-Iodo-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid methyl ester
- 6-Hydroxy-5-iodo-nicotinic acid methyl ester
- AKOS027339039
- AS-8544
- 885950-46-9
- methyl 5-iodo-6-oxo-1H-pyridine-3-carboxylate
- CS-0081055
- Methyl 6-Hydroxy-5-iodonicotinate
-
- MDL: MFCD08276965
- Inchi: 1S/C7H6INO3/c1-12-7(11)4-2-5(8)6(10)9-3-4/h2-3H,1H3,(H,9,10)
- InChI Key: LHGAGXUKDZFFSF-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(I)C(=O)NC=1)OC
Computed Properties
- Exact Mass: 278.93924g/mol
- Monoisotopic Mass: 278.93924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.4Ų
Methyl 6-Hydroxy-5-iodonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029206993-1g |
Methyl 6-hydroxy-5-iodonicotinate |
885950-46-9 | 97% | 1g |
$156.60 | 2023-08-31 | |
| Alichem | A029206993-5g |
Methyl 6-hydroxy-5-iodonicotinate |
885950-46-9 | 97% | 5g |
$455.80 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042877-1g |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | >95% | 1g |
2340.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042877-5g |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | >95% | 5g |
8257.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042877-500mg |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | >95% | 500mg |
1527.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AA215-50mg |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | 98% | 50mg |
114.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AA215-1g |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | 98% | 1g |
736.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AA215-200mg |
Methyl 6-Hydroxy-5-iodonicotinate |
885950-46-9 | 98% | 200mg |
234.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042877-1g |
Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate |
885950-46-9 | >95% | 1g |
2340CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042877-5g |
Methyl 5-iodo-6-oxo-1,6-dihydro-3-pyridinecarboxylate |
885950-46-9 | >95% | 5g |
8257CNY | 2021-05-07 |
Methyl 6-Hydroxy-5-iodonicotinate Production Method
Production Method 1
1.2 Reagents: N-Iodosuccinimide Solvents: Methanol ; 60 °C → 70 °C; 2 h, 70 °C; 70 °C → 10 °C
1.3 Reagents: Sodium sulfite Solvents: Water ; 4 h, 40 °C → 10 °C; 12 h, 10 °C
Methyl 6-Hydroxy-5-iodonicotinate Raw materials
Methyl 6-Hydroxy-5-iodonicotinate Preparation Products
Methyl 6-Hydroxy-5-iodonicotinate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Methyl 6-Hydroxy-5-iodonicotinate
Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, incorporating both hydroxyl and iodine substituents, makes it particularly valuable for further functionalization, enabling the development of novel therapeutic agents.
The importance of Methyl 6-Hydroxy-5-iodonicotinate lies in its role as a building block for more complex pharmacophores. In recent years, there has been a surge in research focused on nicotinic acid derivatives, which are known for their cholesterol-lowering and anti-inflammatory properties. The presence of the iodine atom in this compound allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.
Recent advancements in medicinal chemistry have highlighted the utility of halogenated nicotinic acid derivatives in drug design. Specifically, the iodo-substituted derivative has been explored for its potential in developing kinase inhibitors and other targeted therapies. For instance, studies have demonstrated that compounds derived from Methyl 6-Hydroxy-5-iodonicotinate can be modified to create potent inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases.
The synthesis of Methyl 6-Hydroxy-5-iodonicotinate typically involves multi-step organic transformations, starting from commercially available nicotinic acid precursors. The hydroxyl group at the 6-position and the iodine at the 5-position are strategically introduced through selective functionalization techniques. These include halogenation reactions using reagents like N-Iodosuccinimide (NIS) or iodine monochloride (ICl), followed by esterification to yield the methyl ester derivative.
In the realm of drug discovery, the adaptability of Methyl 6-Hydroxy-5-iodonicotinate has been leveraged to develop novel antibiotics and antiviral agents. Researchers have utilized its reactive sites to append various pharmacophoric groups, enhancing binding affinity to biological targets. For example, modifications at the hydroxyl and carboxyl positions have led to compounds with improved efficacy against bacterial enzymes and viral proteases.
The compound's relevance is further underscored by its application in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The iodine atom facilitates polymerization and conjugation processes, making it a valuable component in designing advanced materials with optoelectronic properties.
From an industrial perspective, the demand for high-purity Methyl 6-Hydroxy-5-iodonicotinate has driven innovations in synthetic methodologies. Continuous flow chemistry has emerged as a promising approach for scalable production, offering advantages such as improved yield and reduced solvent waste. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.
The future prospects of this compound are bright, with ongoing research exploring its potential in gene editing technologies. By integrating nucleic acid-modifying groups into derivatives of Methyl 6-Hydroxy-5-iodonicotinate, scientists aim to develop novel therapeutics that can modulate gene expression or target specific DNA sequences.
In conclusion, Methyl 6-Hydroxy-5-iodonicotinate (CAS No. 885950-46-9) is a multifaceted compound with far-reaching implications across pharmaceuticals and materials science. Its unique structural attributes and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications, this compound is poised to play an even greater role in shaping the future of medicine and technology.
885950-46-9 (Methyl 6-Hydroxy-5-iodonicotinate) Related Products
- 1710201-93-6(Methyl 6-hydroxy-5-iodo-2-methylnicotinate)
- 1190198-28-7(Methyl 4,6-dihydroxy-5-iodonicotinate)
- 1706432-28-1(Methyl 2-(difluoromethyl)-5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylate)
- 1935364-94-5(5-(hydroxymethyl)-3-iodo-1,2-dihydropyridin-2-one)
- 1353878-12-2(ethyl 4,6-dihydroxy-5-iodopyridine-3-carboxylate)
- 1454301-51-9(5-Iodo-1-methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid)
- 365413-19-0(5-iodo-6-oxo-1,6-dihydropyridine-3-carboxylic acid)
- 160729-80-6(3-Pyridinecarboxylic acid, 1,6-dihydro-5-iodo-6-oxo-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)